Cas no 2416218-08-9 (methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2416218-08-9
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD32668513
• CID: 5674905
• PubChem ID: 96722798
• Update Time: 2025-08-05

methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• (3S)-7-Bromo-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid methyl ester
• 3-Isoquinolinecarboxylic acid, 7-bromo-1,2,3,4-tetrahydro-, methyl ester, (3S)-
• methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

• MDL： MFCD32668513
• Inchi： 1S/C11H12BrNO2/c1-15-11(14)10-5-7-2-3-9(12)4-8(7)6-13-10/h2-4,10,13H,5-6H2,1H3/t10-/m0/s1
• InChI Key： GMUHWXAZHLCZGC-JTQLQIEISA-N
• SMILES： C1C2=C(C=CC(Br)=C2)C[C@@H](C(OC)=O)N1

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±42.0 °C(Predicted)
• pka: 7.13±0.40(Predicted)

Additional information on methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Introduction to Methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2416218-08-9)

Methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2416218-08-9, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 7-position and the stereochemical configuration at the 3-position contribute to its unique chemical profile and make it a subject of intense study.

The structure of methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is characterized by a bicyclic system consisting of an isoquinoline ring fused with a tetrahydropyridine ring. This structural motif is common in many natural products and pharmacologically active compounds. The stereochemistry at the 3-position, specifically the (S) configuration, is crucial as it influences the compound's biological activity and interactions with biological targets. The bromine atom at the 7-position serves as a handle for further chemical modifications and functionalization, making this compound a versatile scaffold for drug discovery.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their potential roles in treating various neurological and cardiovascular disorders. The biological activity of these compounds is often attributed to their ability to interact with specific receptors and enzymes in the body. Methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has been studied for its potential effects on neurotransmitter systems, particularly dopamine and serotonin pathways. These pathways are implicated in conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxylate group at the 3-position allows for further derivatization through esterification, amidation, or other chemical transformations. This flexibility makes it an attractive candidate for medicinal chemists looking to develop novel therapeutic agents. Additionally, the bromine substituent can be used in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecule.

Recent studies have explored the pharmacological properties of methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate both in vitro and in vivo. These studies have highlighted its potential as an intermediate in the development of drugs targeting neurological disorders. For instance, researchers have investigated its effects on dopamine receptor binding and have found that it exhibits moderate affinity for certain subtypes of dopamine receptors. This suggests that it may have therapeutic potential in conditions where dopamine signaling is dysregulated.

The synthesis of methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The stereochemistry at the 3-position must be preserved throughout the synthetic process to ensure that the final product retains its biological activity. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in asymmetric synthesis have also enabled more efficient and scalable production methods for these types of compounds.

In conclusion, methyl (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing new therapeutic agents. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, underscoring its importance in the field of medicinal chemistry.